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Compound of Interest

Compound Name: Fenchone-d3

Cat. No.: B12365830 Get Quote

An In-depth Examination of the Physical, Chemical, and Biological Properties of Deuterated

Fenchone

Introduction
Fenchone, a bicyclic monoterpenoid and a natural constituent of essential oils from plants like

fennel, has garnered significant interest in the scientific community for its diverse biological

activities. The strategic replacement of hydrogen atoms with deuterium, a stable isotope of

hydrogen, can profoundly alter the pharmacokinetic and metabolic profiles of bioactive

molecules. This technical guide provides a comprehensive overview of the physical, chemical,

and potential biological properties of Fenchone-d3, the deuterated analogue of Fenchone. This

document is intended to serve as a valuable resource for researchers, scientists, and

professionals engaged in drug discovery and development.

Fenchone-d3 is primarily utilized as a tracer or an internal standard for quantitative analysis

using nuclear magnetic resonance (NMR), gas chromatography-mass spectrometry (GC-MS),

or liquid chromatography-mass spectrometry (LC-MS)[1]. The introduction of deuterium can

lead to a kinetic isotope effect (KIE), which may slow down metabolic processes, potentially

enhancing the therapeutic efficacy and safety profile of the parent molecule[2][3][4][5].
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The introduction of three deuterium atoms into the Fenchone molecule results in a slight

increase in its molecular weight. While comprehensive experimental data for Fenchone-d3 is

not readily available in the public domain, its physical properties can be reasonably

extrapolated from the known data of Fenchone, considering the general effects of deuteration.

Deuteration typically has a minimal impact on macroscopic physical properties such as melting

point, boiling point, and solubility.

Table 1: Comparison of Physical and Chemical Properties of Fenchone and Fenchone-d3

Property Fenchone
Fenchone-d3
(Predicted/Known)

Molecular Formula C₁₀H₁₆O C₁₀H₁₃D₃O

Molecular Weight 152.23 g/mol 155.25 g/mol

Melting Point 5-6 °C
Expected to be very similar to

Fenchone

Boiling Point 192-194 °C
Expected to be very similar to

Fenchone

Density ~0.945 g/cm³
Expected to be slightly higher

than Fenchone

Solubility
Insoluble in water; Soluble in

organic solvents

Expected to have similar

solubility to Fenchone

Appearance Colorless to pale yellow liquid Colorless to pale yellow liquid

Experimental Protocols
General Protocol for the Synthesis of Fenchone-d3 via
Deuterium Exchange
The synthesis of Fenchone-d3 can be achieved through acid- or base-catalyzed hydrogen-

deuterium exchange at the α-positions to the carbonyl group. The following is a generalized

protocol based on established methods for the deuteration of ketones.

1. Base-Catalyzed Deuterium Exchange:
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Materials: Fenchone, Deuterium Oxide (D₂O), a base catalyst (e.g., sodium deuteroxide

(NaOD), potassium tert-butoxide (t-BuOK)), and an appropriate solvent (e.g., anhydrous

tetrahydrofuran (THF) or dioxane).

Procedure:

Dissolve Fenchone in the chosen anhydrous solvent in a reaction vessel equipped with a

magnetic stirrer and under an inert atmosphere (e.g., nitrogen or argon).

Add a solution of the base catalyst in D₂O to the reaction mixture. The molar ratio of

Fenchone to the base and the concentration of the base will need to be optimized for

efficient exchange.

Heat the reaction mixture to a temperature that facilitates the exchange process without

causing significant side reactions. The reaction progress can be monitored by taking

aliquots and analyzing them by GC-MS to determine the extent of deuteration.

Upon completion, quench the reaction by adding a neutral buffer.

Extract the product with a suitable organic solvent (e.g., diethyl ether or dichloromethane).

Wash the organic layer with brine, dry it over an anhydrous salt (e.g., MgSO₄ or Na₂SO₄),

and concentrate it under reduced pressure.

Purify the resulting Fenchone-d3 by column chromatography or distillation.

2. Acid-Catalyzed Deuterium Exchange:

Materials: Fenchone, Deuterium Oxide (D₂O), an acid catalyst (e.g., deuterated sulfuric acid

(D₂SO₄) or trifluoroacetic acid-d (TFA-d)), and a suitable solvent.

Procedure:

Dissolve Fenchone in a suitable solvent.

Add the acid catalyst and D₂O to the solution.
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Stir the mixture at an appropriate temperature to facilitate the exchange. Monitor the

reaction progress by GC-MS.

After the desired level of deuteration is achieved, neutralize the reaction mixture with a

weak base.

Work up the reaction mixture as described in the base-catalyzed protocol to isolate and

purify Fenchone-d3.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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